14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-dione

• IUPAC Name: 14-phenyl-13-oxadispiro[4.1.47.35]tetradecane-6,12-dione
• InChI: InChI=1S/C19H22O3/c20-16-18(10-4-5-11-18)15(14-8-2-1-3-9-14)22-17(21)19(16)12-6-7-13-19/h1-3,8-9,15H,4-7,10-13H2
• InChI Key: OAPCIDDDYFWMLN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(OC(=O)C3(C2=O)CCCC3)C4=CC=CC=C4
• Molecular Formula: C19H22O3
• Molecular Weight: 298.4 g/mol

Description

14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-dione, also known as POD, is a novel compound with potential applications in the field of medicinal chemistry. It is a bicyclic lactone that has been synthesized through a variety of methods. In

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways : The synthesis of 14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-diones involves reactions of methyl esters with zinc and aromatic aldehydes, highlighting the compound's role in forming structurally complex diones with potential applications in material science and organic chemistry (Shchepin, Kirillov, & Vakhrin, 2004).
• Mass Spectrometry and Structural Insights : Investigations into the mass spectra of ketene dimers, including dispiro[4.1.4.1]-dodecane-6,12-dione, provide insights into the compounds' ionization energies and fragment structures, essential for understanding their stability and reactivity in various chemical environments (Olivares, Flesch, & Svec, 1984).
• Crystal Structure Determination : Detailed crystallographic analysis of related compounds offers crucial information on their molecular geometry and interatomic distances, facilitating the exploration of their potential in crystal engineering and material science applications (Yong & Tse, 1988).

Chemical Reactions and Properties

• Reactivity and Derivative Formation : The compound's derivatives exhibit unique reactivity patterns, such as cyclization and Beckmann rearrangement, which could be leveraged in synthesizing novel organic molecules with specific functional properties (Nightingale & Johnson, 1967).
• Investigation of Spiro-heterocycles : The unexpected formation of polycyclic oxygen-containing spiro-heterocycles from reactions involving similar compounds underlines the potential for discovering new ring systems with applications in drug design and development (Becker et al., 2008).